![molecular formula C14H19F2N3O B7584175 [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea](/img/structure/B7584175.png)
[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of various enzymes and has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea is complex and involves the inhibition of various enzymes. It has been found to be a potent inhibitor of PDE5, PDE10, PDE11, and PDE2. The inhibition of these enzymes leads to an increase in the levels of cyclic guanosine monophosphate (cGMP) and cyclic adenosine monophosphate (cAMP), which are important signaling molecules in the body. The increase in the levels of these molecules leads to various physiological effects, including vasodilation, anti-inflammatory effects, and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been found to be effective in the treatment of various neurological disorders, including Huntington's disease, Parkinson's disease, and schizophrenia. It has also shown potential in the treatment of cancer, inflammation, and cardiovascular diseases. The increase in the levels of cGMP and cAMP leads to various physiological effects, including vasodilation, anti-inflammatory effects, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea has several advantages for lab experiments. It is a potent inhibitor of various enzymes, and its mechanism of action is well understood. It has shown promising results in the treatment of various diseases, and its potential for future drug development is significant. However, this compound also has limitations. Its synthesis is complex and requires several steps, which can be time-consuming and expensive. Additionally, its effects on the body are not fully understood, and more research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea. One potential direction is the development of new drugs based on its structure and mechanism of action. Another direction is the investigation of its effects on other diseases, including autoimmune diseases and infectious diseases. Additionally, more research is needed to determine its safety and efficacy, and to determine the optimal dosage and administration for clinical use.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown significant potential in the treatment of various diseases. Its mechanism of action is well understood, and it has several advantages for lab experiments. However, more research is needed to determine its safety and efficacy, and to determine its optimal use in clinical settings. The future directions for this compound are significant, and it has the potential to be a valuable tool in the field of medicinal chemistry.
Synthesis Methods
The synthesis of [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea is a complex process that involves several steps. The first step involves the reaction of 2,6-difluorobenzyl chloride with piperidine to form 1-[1-(2,6-difluorophenyl)ethyl]piperidine. This compound is then reacted with cyanic acid to form this compound.
Scientific Research Applications
[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea has shown promising results in the treatment of various diseases. It is a potent inhibitor of various enzymes, including but not limited to, PDE5, PDE10, PDE11, and PDE2. It has been found to be effective in the treatment of various neurological disorders, including Huntington's disease, Parkinson's disease, and schizophrenia. It has also shown potential in the treatment of cancer, inflammation, and cardiovascular diseases.
Properties
IUPAC Name |
[1-[1-(2,6-difluorophenyl)ethyl]piperidin-4-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19F2N3O/c1-9(13-11(15)3-2-4-12(13)16)19-7-5-10(6-8-19)18-14(17)20/h2-4,9-10H,5-8H2,1H3,(H3,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMFCAJHHRAKNHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC=C1F)F)N2CCC(CC2)NC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.